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Get Quote

Welcome to our technical support center for researchers, scientists, and drug development

professionals. This resource provides troubleshooting guides and frequently asked questions

(FAQs) to help you prevent RNA degradation during guanidine isothiocyanate (GITC)-based

extraction protocols.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of guanidine isothiocyanate (GITC) in RNA extraction?

A1: Guanidine isothiocyanate is a powerful chaotropic agent that serves two main purposes

in RNA extraction.[1][2][3] First, it effectively lyses cells and denatures proteins, including

ubiquitous and robust enzymes called ribonucleases (RNases) that rapidly degrade RNA.[1][2]

[3] By inactivating these enzymes, GITC is crucial for preserving the integrity of the RNA during

the isolation process.[1]

Q2: What are the most common sources of RNase contamination?
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A2: RNases are extremely stable enzymes found in many places. The most common sources

in a laboratory setting include:

Human contact: Skin, hair, and saliva are rich in RNases.[4]

Environment: Dust particles, bacteria, and mold in the air and on surfaces can introduce

RNases.

Reagents and solutions: Non-certified RNase-free water, buffers, and other reagents can be

a source of contamination.

Laboratory equipment: Pipettes, glassware, and plasticware that have not been properly

decontaminated can harbor RNases.

The samples themselves: Endogenous RNases are released upon cell lysis.[5]

Q3: How can I create and maintain an RNase-free work environment?

A3: Establishing an RNase-free work area is critical for successful RNA extraction. Key

practices include:

Designated Workspace: Have a specific bench area dedicated solely to RNA work.

Personal Protective Equipment: Always wear gloves and change them frequently, especially

after touching any potentially contaminated surfaces.

Decontamination: Treat work surfaces, pipettes, and electrophoresis apparatus with RNase

decontamination solutions. Glassware can be baked at high temperatures (e.g., 180°C for

several hours), and plasticware can be treated with specific chemical solutions.

Use of Certified Disposables: Whenever possible, use sterile, disposable plasticware

certified as RNase-free.

RNase-Free Reagents: Use commercially available RNase-free reagents or treat solutions

with diethylpyrocarbonate (DEPC), followed by autoclaving to inactivate the DEPC.

Q4: My 260/230 ratio is low after RNA extraction. What does this indicate and how can I fix it?
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A4: A low 260/230 ratio (generally below 1.8) often indicates contamination with guanidine

thiocyanate or other organic compounds like phenol.[5][6][7][8] Guanidine salts can inhibit

downstream enzymatic reactions, such as reverse transcription.[5] To resolve this, you can:

Perform additional washes: If using a spin-column-based method, perform an extra wash

step with the provided wash buffer.[5]

Ethanol precipitation: For TRIzol-based extractions, re-precipitate the RNA with isopropanol

or ethanol and wash the pellet thoroughly with 75% ethanol to remove residual salts.[5]

Ensure the pellet is briefly air-dried before resuspension.

Re-purification: In cases of severe contamination, the RNA sample can be purified again

using a column-based cleanup kit.[5]
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Problem Possible Cause(s) Recommended Solution(s)

Low RNA Yield
Incomplete cell lysis or

homogenization.

Ensure tissue is thoroughly

disrupted (e.g., using a bead

beater or rotor-stator

homogenizer). For cultured

cells, ensure complete lysis by

vortexing or pipetting as per

the protocol.[5]

Incorrect amount of starting

material.

Use the recommended amount

of tissue or cells for the chosen

protocol. Overloading can lead

to inefficient lysis and

purification.

RNA pellet not properly

precipitated or lost.

After adding isopropanol or

ethanol, ensure proper mixing

and incubation at the

recommended temperature to

allow for complete

precipitation. Be careful not to

aspirate the often invisible

RNA pellet during washing

steps.

Degraded RNA (smeared

bands on a gel, low RIN value)

Improper sample handling and

storage.

Process fresh samples

immediately after collection. If

storage is necessary, snap-

freeze tissues in liquid nitrogen

and store at -80°C. For blood

samples, use stabilizing

reagents.[5]

RNase contamination during

extraction.

Strictly adhere to RNase-free

techniques. Use certified

RNase-free reagents and

consumables. Wear gloves

and change them frequently.
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Excessive homogenization

leading to heat generation.

Homogenize samples in short

bursts, allowing them to cool

on ice in between to prevent

heat-induced RNA

degradation.[5]

Genomic DNA Contamination
Incomplete removal of DNA

during extraction.

Perform an on-column DNase

digestion during the extraction

protocol or a DNase treatment

in solution after RNA elution.[5]

[9]

Inefficient phase separation in

phenol-chloroform extraction.

Ensure the pH of the phenol is

acidic. Carefully aspirate only

the upper aqueous phase,

avoiding the interphase where

DNA is located.[5]

Low 260/230 Ratio
Guanidine isothiocyanate

carryover.

Perform an additional wash

step with 70-80% ethanol for

column-based methods. For

precipitated RNA, wash the

pellet thoroughly with 75%

ethanol.[5]

Phenol contamination from

TRIzol extraction.

Ensure complete phase

separation and carefully

transfer the aqueous phase

without disturbing the organic

layer. Consider a second

chloroform extraction.

Data Presentation
Table 1: Effect of Storage Temperature on RNA Integrity (RIN) Over Time
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Storage
Temperatur
e

0 Hours 24 Hours 48 Hours 72 Hours 84 Hours

Room

Temperature

(~25°C)

~9.3 ~7.9 ~6.4 ~5.0 ~3.8

4°C ~9.0 - - -
~5.5 (after 7

days)

-20°C High Stable Stable Stable Stable

-80°C High Stable Stable Stable
Stable for

years

Data

compiled

from multiple

sources. RIN

values are

approximate

and can vary

based on

sample type

and initial

quality.[10]

[11]

Table 2: Impact of Freeze-Thaw Cycles on RNA Integrity (RIN)
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Number of Freeze-Thaw
Cycles

Snap-Frozen Tissue (RIN)
RNALater-Treated Tissue
(RIN)

0 >8.0 >8.0

1 <7.0 >8.0

2 Decreased >8.0

3 <6.0 >8.0

5 Significant Degradation -

Data suggests that repeated

freeze-thaw cycles have a

more pronounced negative

effect on the RNA integrity of

snap-frozen tissues compared

to those preserved in a

stabilizing solution like

RNALater.[2][12][13][14]

Experimental Protocols
Protocol 1: Single-Step RNA Isolation with Guanidinium
Thiocyanate-Phenol-Chloroform
This protocol is adapted from the method developed by Chomczynski and Sacchi.[15][16]

Materials:

Denaturing solution (4 M guanidinium thiocyanate, 25 mM sodium citrate, pH 7.0, 0.5%

sarcosyl, 0.1 M 2-mercaptoethanol)

2 M Sodium acetate, pH 4.0

Water-saturated phenol

Chloroform:isoamyl alcohol (49:1)
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Isopropanol

75% Ethanol (in RNase-free water)

RNase-free water

Procedure:

Homogenization:

For tissues: Homogenize up to 100 mg of tissue in 1 mL of denaturing solution using a

glass-Teflon homogenizer.

For cultured cells: Lyse up to 10^7 cells in 1 mL of denaturing solution by repeated

pipetting.

Phase Separation:

Sequentially add the following to the homogenate, mixing by inversion after each addition:

0.1 mL of 2 M sodium acetate (pH 4.0), 1 mL of phenol, and 0.2 mL of chloroform:isoamyl

alcohol.

Vortex vigorously for 10-15 seconds and incubate on ice for 15 minutes.

Centrifuge at 10,000 x g for 20 minutes at 4°C.

RNA Precipitation:

Carefully transfer the upper aqueous phase to a fresh tube.

Add an equal volume of isopropanol and mix.

Incubate at -20°C for at least 1 hour to precipitate the RNA.

Centrifuge at 10,000 x g for 20 minutes at 4°C.

Washing and Resuspension:

Discard the supernatant and wash the RNA pellet with 1 mL of 75% ethanol.
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Centrifuge at 7,500 x g for 5 minutes at 4°C.

Air-dry the pellet for 5-10 minutes. Do not over-dry.

Resuspend the RNA in an appropriate volume of RNase-free water.

Protocol 2: On-Column DNase Treatment
This is a general protocol for removing contaminating genomic DNA during a column-based

RNA extraction.

Materials:

RNA extraction spin column with bound RNA

DNase I (RNase-free)

DNase I reaction buffer

Wash buffers from the RNA extraction kit

RNase-free water

Procedure:

After binding the RNA to the spin column and performing the initial wash steps as per the kit

manufacturer's instructions, place the column in a fresh collection tube.

Prepare the DNase I reaction mix by adding DNase I to the reaction buffer.

Apply the DNase I reaction mix directly to the center of the column membrane.

Incubate at room temperature (20-30°C) for 15 minutes.

Proceed with the wash steps as outlined in the RNA extraction kit protocol to remove the

digested DNA fragments and the DNase I enzyme.

Elute the purified RNA with RNase-free water.
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Caption: Workflow for Guanidinium Thiocyanate-Phenol-Chloroform RNA Extraction.
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Caption: Troubleshooting Logic for Common RNA Extraction Issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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